(E)-3-(3,4-dimethoxyphenyl)-1-(4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(3,4-dimethoxyphenyl)-1-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C21H23F3N4O3/c1-14-25-18(21(22,23)24)13-19(26-14)27-8-10-28(11-9-27)20(29)7-5-15-4-6-16(30-2)17(12-15)31-3/h4-7,12-13H,8-11H2,1-3H3/b7-5+
• InChI Key: HBNSDWHPFBCPSJ-FNORWQNLSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)C=CC3=CC(=C(C=C3)OC)OC)C(F)(F)F
• Isomeric SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)/C=C/C3=CC(=C(C=C3)OC)OC)C(F)(F)F
• Molecular Formula: C21H23F3N4O3
• Molecular Weight: 436.4 g/mol

Description

(E)-3-(3,4-dimethoxyphenyl)-1-(4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C21H23F3N4O3 and its molecular weight is 436.435. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity

The compound has been explored for its antiproliferative effect, particularly in the context of derivatives synthesized for cancer research. For instance, derivatives synthesized from a similar base structure exhibited antiproliferative activity against various human cancer cell lines, including K562, Colo-205, MDA-MB 231, and IMR-32. Among the synthesized series, specific compounds showed notable activity, suggesting potential as anticancer agents requiring further investigation (L. Mallesha, K. Mohana, B. Veeresh, Ravi Alvala, & A. Mallika, 2012).

Antimicrobial and Anti-inflammatory Activity

Research on derivatives related to this compound has shown promising anti-inflammatory and analgesic properties. Novel derivatives synthesized from related structures demonstrated significant inhibitory activity on cyclooxygenase enzymes (COX-1/COX-2) and displayed potent analgesic and anti-inflammatory activities. Such findings underscore the potential of these compounds in developing new therapeutic agents for inflammation and pain management (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020).

Application in Polymer Synthesis

The versatility of the core structure has been utilized in the synthesis of polymers. Derivatives incorporating uracil and adenine have been synthesized through reactions with dimethyl methylenesuccinate, leading to polyamides with nucleobases as side groups. These polymers, with molecular weights ranging from about 1000 to 5000, have shown solubility in water, indicating potential for bio-related applications (M. Hattori & M. Kinoshita, 1979).